Cas no 2034488-66-7 (3-fluoro-4-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide)

• Product Name: 3-fluoro-4-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide
• CAS No: 2034488-66-7
• MF: C₁₇H₁₄FNO₃S
• MW: 331.36136674881
• CID: 6427799
• PubChem ID: 121019120
• Update Time: 2025-10-28

3-fluoro-4-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide
• AKOS026702209
• F6516-0213
• 3-fluoro-4-methoxy-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzamide
• 3-fluoro-4-methoxy-N-{[5-(thiophen-2-yl)furan-2-yl]methyl}benzamide
• 2034488-66-7
• 3-fluoro-4-methoxy-N-[(5-thiophen-2-ylfuran-2-yl)methyl]benzamide

• Inchi： 1S/C17H14FNO3S/c1-21-14-6-4-11(9-13(14)18)17(20)19-10-12-5-7-15(22-12)16-3-2-8-23-16/h2-9H,10H2,1H3,(H,19,20)
• InChI Key： SMDGLWLPCGTCKO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC=C(CNC(C2C=CC(=C(C=2)F)OC)=O)O1

Computed Properties

• Exact Mass: 331.06784264g/mol
• Monoisotopic Mass: 331.06784264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.7Ų

Additional information on 3-fluoro-4-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide

Comprehensive Analysis of 3-fluoro-4-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide (CAS No. 2034488-66-7)

The compound 3-fluoro-4-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide (CAS No. 2034488-66-7) is a structurally unique small molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture combines a benzamide core with thiophene and furan heterocycles, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of similar scaffolds in FDA-approved drugs.

In recent years, the demand for heterocyclic compounds like 3-fluoro-4-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide has surged due to their versatility in medicinal chemistry. The fluoro-methoxy substitution pattern on the benzene ring enhances metabolic stability, while the thiophene-furan moiety contributes to improved binding affinity with biological targets. This compound aligns with current trends in fragment-based drug design (FBDD) and scaffold hopping strategies, which are hot topics in AI-driven drug discovery platforms.

The synthesis of CAS No. 2034488-66-7 typically involves multi-step organic reactions, including amide coupling and Suzuki-Miyaura cross-coupling, methodologies frequently searched by synthetic chemists. Its logP (predicted ~3.2) and polar surface area (~75 Ų) suggest favorable drug-likeness properties, addressing common queries about ADME optimization. Furthermore, its crystallinity and thermal stability make it suitable for X-ray diffraction studies, a key technique in structure-activity relationship (SAR) analysis.

From an industrial perspective, 3-fluoro-4-methoxy-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide exemplifies the growing market for custom synthesis intermediates. Pharmaceutical companies increasingly seek such tailor-made building blocks to accelerate hit-to-lead programs. Environmental considerations also drive interest in its green chemistry synthesis routes, with researchers exploring catalytic methods to reduce waste—a topic dominating sustainability-focused research forums.

Analytical characterization of this compound employs advanced techniques like LC-MS and NMR spectroscopy, addressing quality control concerns in preclinical development. Its electrophilic reactivity at the furan-thiophene junction opens possibilities for click chemistry applications, another trending area in bioconjugation studies. Patent databases reveal its inclusion in intellectual property filings related to inflammatory disease targets, reflecting commercial viability.

In conclusion, CAS No. 2034488-66-7 represents a compelling case study in modern medicinal chemistry. Its balanced lipophilicity, structural diversity, and compatibility with high-throughput screening platforms position it as a valuable tool for addressing undruggable targets—a frequent challenge discussed in precision medicine initiatives. As computational chemistry tools advance, this compound’s derivatives may unlock novel therapeutic avenues, making it a subject of enduring scientific and commercial interest.